Cas no 2728728-19-4 ((2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2728728-19-4
• MF: C₇H₈F₃NO₅
• MW: 243.13733291626
• CID: 5653890
• PubChem ID: 165918504
• Update Time: 2025-10-05

(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679823-36-8
• rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• (2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2728728-19-4
• EN300-28277478
• EN300-28277477

• Inchi： 1S/C7H8F3NO5/c8-7(9,10)6(16)11-1-2(12)4(13)3(11)5(14)15/h2-4,12-13H,1H2,(H,14,15)/t2-,3-,4-/m1/s1
• InChI Key： GXQAJRBHGBJLBV-BXXZVTAOSA-N
• SMILES： FC(C(N1C[C@H]([C@H]([C@@H]1C(=O)O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 243.03545684g/mol
• Monoisotopic Mass: 243.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.1Ų

Additional information on (2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

(2R,3S,4R)-3,4-Dihydroxy-1-(2,2,2-Trifluoroacetyl)Pyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2728728-19-4, known as (2R,3S,4R)-3,4-dihydroxy-1-(trifluoroacetyl)pyrrolidine-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we will delve into its chemical properties, synthesis methods, applications, and the latest research findings.

The molecular structure of (2R,3S,4R)-3,4-dihydroxy-1-(trifluoroacetyl)pyrrolidine-carboxylic acid is characterized by a pyrrolidine ring with multiple functional groups. The presence of hydroxyl groups at positions 3 and 4 introduces hydrophilic properties to the molecule. Additionally, the trifluoroacetyl group at position 1 imparts lipophilic characteristics. This combination of hydrophilic and lipophilic moieties makes the compound highly versatile in various chemical environments. Recent studies have highlighted its potential as a building block for developing bioactive molecules with improved pharmacokinetic profiles.

From a synthetic perspective, trifluoroacetyl pyrrolidine carboxylic acid can be synthesized through a variety of methods. One common approach involves the nucleophilic acyl substitution of a suitable pyrrolidine derivative with trifluoroacetic anhydride. The stereochemistry of the molecule is crucial for its biological activity; thus, asymmetric synthesis techniques are often employed to ensure high enantiomeric excess. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and purity of this compound.

The compound's applications span across multiple disciplines. In pharmaceuticals, dihydroxy trifluoroacetyl pyrrolidine carboxylic acid has shown promise as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier efficiently makes it an attractive candidate for drug delivery systems. Furthermore, trifluoroacetyl pyrrolidine carboxylic acid has been explored in the development of enzyme inhibitors and receptor agonists.

In material science, dihydroxy trifluoroacetyl pyrrolidine carboxylic acid has been utilized as a precursor for synthesizing advanced polymers and biomaterials. Its unique combination of hydrophilicity and lipophilicity allows it to form stable polymer networks with tailored mechanical properties. Recent research has focused on its application in biodegradable polymers for medical implants and drug delivery systems.

The latest research on this compound has revealed intriguing insights into its biological activity. Trifluoroacetyl pyrrolidine carboxylic acid has been found to exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, dihydroxy trifluoroacetyl pyrrolidine carboxylic acid has demonstrated potential as an antioxidant agent due to its ability to scavenge free radicals effectively.

In conclusion, CAS No 2728728-19-4, or (2R,3S,4R)-3,4-dihydroxy-1-(trifluoroacetyl)pyrrolidine-carboxylic acid, represents a cutting-edge molecule with diverse applications in pharmacology and materials science. Its unique structural features and versatile chemical properties make it a valuable asset for researchers aiming to develop innovative solutions in these fields.